3,4'-dihydroxy-7'-(2-hydroxyethyl)-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[2,3-e]isoindole]-6'-one
Overview
Description
3,4'-Dihydroxy-7'-(2-hydroxyethyl)-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[2,3-e]isoindole]-6'-one is a member of isoindoles.
This compound is a natural product found in Stachybotrys cylindrospora with data available.
Scientific Research Applications
Synthesis and Adrenergic Activity
This compound has been explored in the synthesis of sympathomimetic catecholamines. Studies like those conducted by Balsamo et al. (2002) and Macchia et al. (2002) investigate its role in forming compounds with adrenergic properties, analyzing their alpha and beta-adrenergic activities through binding experiments and functional tests Balsamo et al., 2002; Macchia et al., 2002.
Oxidation Reactions and Molecular Structure
Malkova et al. (2014) focused on the synthesis, molecular structure, and oxidation reactions of similar compounds. Their work illuminates the intricate chemical transformations these compounds undergo, contributing to our understanding of complex organic chemistry Malkova et al., 2014.
Formation and Reactivity
Research by Vernon et al. (1978) and Bahajaj et al. (1996) has been pivotal in understanding the formation of spiro indane derivatives from related hydroxy lactams and the reactivity of such compounds in various chemical environments Vernon et al., 1978; Bahajaj et al., 1996.
Bioassay and Medicinal Applications
Bradbury et al. (2003) synthesized and conducted bioassays on analogues of this compound, particularly examining their potential in inhibiting human complement activity, revealing its possible medicinal applications Bradbury et al., 2003.
NMR Studies
Research like that of Dou Guo-lan (2008) used NMR techniques to elucidate the molecular structure of derivatives, highlighting the compound's importance in advancing spectroscopic analysis methods Dou Guo-lan, 2008.
Biosynthetic Hypothesis and Metabolites
Liu et al. (2013) explored spiroketal skeletons derived from this compound in Pestalotiopsis fici, providing evidence for a biosynthetic hypothesis involving Diels-Alder reaction cascades Liu et al., 2013.
properties
IUPAC Name |
3,4'-dihydroxy-7'-(2-hydroxyethyl)-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[2,3-e]isoindole]-6'-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H35NO5/c1-14-5-6-19-23(2,3)20(29)7-8-24(19,4)25(14)12-16-18(28)11-15-17(21(16)31-25)13-26(9-10-27)22(15)30/h11,14,19-20,27-29H,5-10,12-13H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHECNBLIOXZXBL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)O)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H35NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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